Cas no 1001-55-4 (Acetonitrile,2-(acetyloxy)-)
Acetonitrile,2-(acetyloxy)- structure
Product Name:Acetonitrile,2-(acetyloxy)-
Acetonitrile,2-(acetyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Acetonitrile,2-(acetyloxy)-
- Acetic acid cyanomethyl ester
- Cyanomethyl acetate
- Acetonitrile,(acetyloxy)- (9CI)
- Glycolonitrile, acetate (7CI)
- Glycolonitrile, acetate(ester) (8CI)
- 2-Acetoxyacetonitrile
- Acetoxyacetonitrile
- Acetoxymethylcyanide
- NSC 71942
- ACETONITRILE, 2-(ACETYLOXY)-
- (ACETYLOXY)ACETONITRILE [HSDB]
- Kyanmethylester kyseliny octove
- Kyanmethylester kyseliny octove [Czech]
- VM1DZ0X2D6
- 3-03-00-00401 (Beilstein Handbook Reference)
- MFCD00242714
- 1001-55-4
- AJEHNBIPLQJTNU-UHFFFAOYSA-N
- acetonitrile acetate
- WLN: NC1OV1
- EN300-40098
- BRN 1745113
- Q27291897
- (ACETYLOXY)ACETONITRILE
- NSC71942
- NSC-71942
- CS-0248523
- cyanomethylacetate
- DTXSID00142939
- Glycolonitrile, acetate
- UNII-VM1DZ0X2D6
- Acetonitrile, (acetyloxy)-
- Glycolonitrile, acetate (ester)
- AKOS027473379
- ACETOXYMETHYL CYANIDE
- HSDB 2124
- Acetyloxyacetonitrile
- G32186
-
- Inchi： 1S/C4H5NO2/c1-4(6)7-3-2-5/h3H2,1H3
- InChI Key： AJEHNBIPLQJTNU-UHFFFAOYSA-N
- SMILES： O(C(C)=O)CC#N
Computed Properties
- Exact Mass: 99.03205
- Monoisotopic Mass: 99.032028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.1
- XLogP3: -0.1
Experimental Properties
- Density: 1.1230
- Melting Point: -22.4°C
- Boiling Point: 185.54°C (rough estimate)
- Flash Point: 61.7°C
- Refractive Index: 1.4166 (estimate)
- PSA: 50.09
- LogP: 0.07308
Acetonitrile,2-(acetyloxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-40098-0.1g |
cyanomethyl acetate |
1001-55-4 | 95% | 0.1g |
$62.0 | 2023-02-10 | |
| Enamine | EN300-40098-0.25g |
cyanomethyl acetate |
1001-55-4 | 95% | 0.25g |
$88.0 | 2023-02-10 | |
| Enamine | EN300-40098-0.5g |
cyanomethyl acetate |
1001-55-4 | 95% | 0.5g |
$164.0 | 2023-02-10 | |
| Enamine | EN300-40098-1.0g |
cyanomethyl acetate |
1001-55-4 | 95% | 1.0g |
$241.0 | 2023-02-10 | |
| Enamine | EN300-40098-2.5g |
cyanomethyl acetate |
1001-55-4 | 95% | 2.5g |
$473.0 | 2023-02-10 | |
| Enamine | EN300-40098-5.0g |
cyanomethyl acetate |
1001-55-4 | 95% | 5.0g |
$701.0 | 2023-02-10 | |
| Enamine | EN300-40098-10.0g |
cyanomethyl acetate |
1001-55-4 | 95% | 10.0g |
$1040.0 | 2023-02-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-353151-1g |
Cyanomethyl acetate, |
1001-55-4 | 1g |
￥1564.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-353151A-5g |
Cyanomethyl acetate, |
1001-55-4 | 5g |
￥4701.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-353151-1 g |
Cyanomethyl acetate, |
1001-55-4 | 1g |
￥1,564.00 | 2023-07-11 |
Acetonitrile,2-(acetyloxy)- Related Literature
-
1. CLXXV.—The formation and reactions of imino-compounds. Part I. Condensation of ethyl cyanoacetate with its sodium derivativeHarold Baron,Frederick George Percy Remfry,Jocelyn Field Thorpe J. Chem. Soc. Trans. 1904 85 1726
-
Yoshinori Yamamoto,Mohammad Al-Masum,Akira Takeda Chem. Commun. 1996 831
-
Yoshinori Yamamoto,Ukkiramapandian Radhakrishnan Chem. Soc. Rev. 1999 28 199
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